Cas no 1803822-79-8 (5-Difluoromethoxy-2,4-dimethylphenol)

• Product Name: 5-Difluoromethoxy-2,4-dimethylphenol
• CAS No: 1803822-79-8
• MF: C₉H₁₀F₂O₂
• MW: 188.171309947968
• CID: 5006323
• Update Time: 2025-11-01

5-Difluoromethoxy-2,4-dimethylphenol Chemical and Physical Properties

Names and Identifiers

• 5-Difluoromethoxy-2,4-dimethylphenol

• Inchi： 1S/C9H10F2O2/c1-5-3-6(2)8(4-7(5)12)13-9(10)11/h3-4,9,12H,1-2H3
• InChI Key： GTTZNOPOFXPKBH-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C(C)=CC=1C)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 164
• XLogP3: 3.2
• Topological Polar Surface Area: 29.5

Additional information on 5-Difluoromethoxy-2,4-dimethylphenol

5-Difluoromethoxy-2,4-dimethylphenol: A Comprehensive Overview

The compound 5-Difluoromethoxy-2,4-dimethylphenol (CAS No: 1803822-79-8) is a highly specialized organic compound that has garnered significant attention in the fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a phenolic group substituted with two methyl groups at the 2 and 4 positions and a difluoromethoxy group at the 5 position. The combination of these substituents imparts distinctive chemical and physical properties to the molecule, making it a valuable component in various applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 5-Difluoromethoxy-2,4-dimethylphenol. Researchers have employed novel catalytic systems and optimized reaction conditions to achieve high yields and purity levels. For instance, studies have demonstrated that the use of palladium-catalyzed cross-coupling reactions can significantly enhance the synthesis process, reducing both time and cost. These developments have not only improved the scalability of production but also opened new avenues for exploring its potential applications.

The physical properties of 5-Difluoromethoxy-2,4-dimethylphenol are critical to its functionality in different systems. The compound exhibits a melting point of approximately 110°C and a boiling point around 300°C under standard conditions. Its solubility in organic solvents such as dichloromethane and ethyl acetate is relatively high, which facilitates its use in various chemical reactions. Moreover, the presence of electron-withdrawing groups like the difluoromethoxy moiety enhances the compound's reactivity, making it an ideal candidate for substitution and addition reactions.

One of the most promising applications of 5-Difluoromethoxy-2,4-dimethylphenol lies in its use as an intermediate in pharmaceutical synthesis. Recent studies have highlighted its role in the development of novel drug candidates targeting specific biological pathways. For example, researchers have utilized this compound as a building block for creating bioisosteres with improved pharmacokinetic profiles. These findings underscore its potential in advancing drug discovery efforts.

In addition to pharmaceutical applications, 5-Difluoromethoxy-2,4-dimethylphenol has found utility in materials science, particularly in the synthesis of advanced polymers and coatings. Its ability to undergo polymerization under controlled conditions has led to the development of high-performance materials with tailored properties such as enhanced thermal stability and mechanical strength. These materials are being explored for use in aerospace and automotive industries where durability and resistance to environmental factors are paramount.

The environmental impact of 5-Difluoromethoxy-2,4-dimethylphenol has also been a subject of recent research interest. Studies have focused on understanding its biodegradation pathways and assessing its potential toxicity to aquatic organisms. Preliminary results indicate that under aerobic conditions, the compound undergoes rapid microbial degradation, minimizing its persistence in natural ecosystems. However, further investigations are required to fully characterize its environmental fate and ensure sustainable practices during production and disposal.

In conclusion, 5-Difluoromethoxy-2,4-dimethylphenol (CAS No: 1803822-79-8) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in modern chemical research and industry.